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Compound of Interest

Compound Name:
Des(dimethylamino)hydroxyrizatrip

tan

CAS No.: 160194-39-8

Cat. No.: B1589140

Get Quote

Executive Summary & Chemical Identity
Objective: To establish a self-validating in vitro framework for the toxicological qualification of

Des(dimethylamino)hydroxyrizatriptan, ensuring compliance with ICH Q3A/B (R2)

guidelines for impurities in new drug substances.

Molecule Profile:

Common Name: Des(dimethylamino)hydroxyrizatriptan (Rizatriptan Alcohol Impurity).[1]

[2]

Chemical Name: 2-[5-(1H-1,2,4-triazol-1-ylmethyl)-1H-indol-3-yl]ethanol.[1][2][3][4][5]

CAS Registry Number: 160194-39-8.[1][2][3]
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Origin: Oxidative deamination (in vivo metabolite precursor) or hydrolytic degradation of the

dimethylamino group during stability testing.[1][2]

Criticality: Unlike the active metabolite N-monodesmethyl-rizatriptan, this alcohol derivative

lacks the protonatable amine required for high-affinity 5-HT receptor binding.[1][2] However, its

structural similarity to tryptophol necessitates rigorous exclusion of genotoxic and off-target

cytotoxic effects.[1][2]

Qualification Strategy Workflow
The following directed acyclic graph (DAG) outlines the decision matrix for qualifying this

impurity.
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Figure 1:Impurity qualification workflow. The critical path moves from isolation to genotoxicity

(Ames) and functional binding assays.[2]

Protocol A: Comparative Receptor Binding (5-
HT1B/1D)
Rationale: To confirm that the removal of the dimethylamino group abolishes or significantly

reduces affinity for the target 5-HT1B/1D receptors, thereby ruling out unexpected

pharmacological activity.[1][2]

Materials
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Cell Line: CHO-K1 cells stably expressing human 5-HT1B and 5-HT1D receptors.[1][2]

Radioligand:

-GR125743 (Specific Activity: ~80 Ci/mmol).[1][2]

Test Compound: Des(dimethylamino)hydroxyrizatriptan (dissolved in DMSO).

Reference: Rizatriptan Benzoate (Positive Control).[1][2]

Step-by-Step Methodology
Membrane Preparation:

Harvest CHO cells and homogenize in ice-cold Buffer A (50 mM Tris-HCl, pH 7.4, 5 mM

MgCl2).

Centrifuge at 40,000 x g for 20 mins at 4°C. Resuspend pellet in Buffer A.

Assay Assembly:

In 96-well plates, add:

25 µL Assay Buffer (50 mM Tris-HCl, 4 mM CaCl2, 0.1% Ascorbic Acid).[1][2]

25 µL Test Compound (8-point dilution series:

M to

M).

25 µL

-GR125743 (Final conc: 1 nM).[1][2]

125 µL Membrane Suspension (20 µg protein/well).[1][2]

Incubation: Incubate for 60 minutes at 37°C to reach equilibrium.
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Termination: Rapid filtration through GF/B glass fiber filters pre-soaked in 0.3% PEI using a

cell harvester. Wash 3x with ice-cold Tris buffer.[1][2]

Quantification: Measure radioactivity via liquid scintillation counting.

Data Analysis & Acceptance Criteria
Calculate

using non-linear regression (4-parameter logistic fit).

Convert to

using the Cheng-Prusoff equation:

.[1][2]

Success Criterion: The impurity should exhibit a

(or >1000-fold lower affinity than Rizatriptan), confirming loss of pharmacophore potency.[2]

Protocol B: Bacterial Reverse Mutation Assay
(Ames Test)
Rationale: As an impurity, the highest safety risk is genotoxicity.[2] This protocol detects point

mutations in Salmonella typhimurium.[1][2]

Test System
Strains: TA98 (frameshift), TA100 (base-pair substitution), TA1535, TA1537, and E. coli WP2

uvrA.[1][2]

Metabolic Activation: Aroclor 1254-induced rat liver S9 fraction (10%).[1][2]

Step-by-Step Methodology
Preparation: Prepare top agar containing 0.05 mM histidine/biotin.[1][2]

Treatment:
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Mix 0.1 mL bacterial culture (

cells/mL).

Mix 0.1 mL Test Compound (5 concentrations up to 5000 µ g/plate ).

Mix 0.5 mL S9 mix (or phosphate buffer for -S9 condition).[1][2]

Plating: Pour mixture onto Minimal Glucose Agar plates.

Incubation: Invert and incubate at 37°C for 48–72 hours.

Scoring: Count revertant colonies manually or using an automated colony counter.

Data Presentation (Template)

Strain Activation

Vehicle
Control
(Revertants
)

Impurity
5000 µ
g/plate

Fold
Increase

Result

TA98 - S9 22 ± 4 24 ± 3 1.1x Negative

TA98 + S9 28 ± 5 30 ± 6 1.1x Negative

TA100 - S9 110 ± 12 115 ± 10 1.0x Negative

TA100 + S9 115 ± 15 120 ± 14 1.0x Negative

Interpretation: A positive result is defined as a dose-dependent increase in revertants >2-fold

over vehicle control.[1][2]

Protocol C: Hepatotoxicity Screening (HepG2 ATP
Assay)
Rationale: To assess general cellular toxicity and metabolic stability, as the liver is the primary

site of Rizatriptan metabolism (via MAO-A).[1][2]

Methodology
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Seeding: Plate HepG2 cells at 10,000 cells/well in EMEM + 10% FBS. Incubate 24h.

Dosing: Treat cells with Des(dimethylamino)hydroxyrizatriptan (0.1 – 100 µM) for 48

hours.[1][2]

Detection: Add CellTiter-Glo® reagent (Promega).[1][2] This lyses cells and generates a

luminescent signal proportional to ATP (metabolically active cells).[1][2]

Readout: Measure luminescence on a microplate reader.

Control: 10 µM Chlorpromazine (Positive cytotoxic control).[1][2]

Synthesis & Degradation Pathway Visualization
Understanding the origin of the impurity is vital for process control.[1]
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Figure 2:Degradation pathway showing the formation of the alcohol impurity via N-oxide

degradation, distinct from the primary MAO-A metabolic pathway.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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